2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl]isoindole-1,3-dione
• InChI: InChI=1S/C17H20N2O3/c1-11-6-5-7-12(2)19(11)15(20)10-18-16(21)13-8-3-4-9-14(13)17(18)22/h3-4,8-9,11-12H,5-7,10H2,1-2H3
• InChI Key: XLMFTEKRNNGNQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)CN2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione, also known as URB597, is a synthetic compound that has been developed as a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down the endocannabinoid anandamide, which is involved in various physiological processes such as pain perception, mood regulation, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the body, leading to potential therapeutic benefits.

Mechanism of Action

2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione works by inhibiting FAAH, which is responsible for breaking down anandamide. By inhibiting FAAH, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione increases the levels of anandamide in the body, leading to potential therapeutic benefits. Anandamide is a cannabinoid receptor agonist and is involved in various physiological processes such as pain perception, mood regulation, and appetite.
Biochemical and Physiological Effects:
2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has been shown to increase the levels of anandamide in the body, leading to potential therapeutic benefits. Anandamide is a cannabinoid receptor agonist and is involved in various physiological processes such as pain perception, mood regulation, and appetite. 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has several advantages for lab experiments. It is a selective inhibitor of FAAH and does not affect other enzymes involved in the endocannabinoid system. Additionally, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has good bioavailability and can be administered orally. However, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has some limitations for lab experiments. It has a short half-life and requires frequent dosing. Additionally, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione research. One potential direction is the development of more potent and selective FAAH inhibitors. Additionally, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione could be investigated for its potential use in the treatment of other conditions such as inflammation, neurodegenerative diseases, and cancer. Furthermore, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione could be used in combination with other drugs to enhance their therapeutic effects. Overall, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has great potential for future therapeutic applications and warrants further investigation.

Synthesis Methods

2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 2,6-dimethylpiperidine with ethyl 2-bromoacetate to form an intermediate compound. This intermediate is then reacted with phthalic anhydride to form the final product, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione.

Scientific Research Applications

2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has been extensively studied in preclinical and clinical settings for its potential therapeutic applications. It has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models. Additionally, 2-[2-(2,6-dimethyl-1-piperidinyl)-2-oxoethyl]-1H-isoindole-1,3(2H)-dione has been investigated for its potential use in the treatment of various conditions such as chronic pain, anxiety disorders, and substance abuse.